2-[(2-chloro-6-fluorobenzyl)amino]-1-phenylethanol hydrochloride

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylamino]-1-phenylethanol;hydrochloride
• InChI: InChI=1S/C15H15ClFNO.ClH/c16-13-7-4-8-14(17)12(13)9-18-10-15(19)11-5-2-1-3-6-11;/h1-8,15,18-19H,9-10H2;1H
• InChI Key: VIVHTSXHELKBRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNCC2=C(C=CC=C2Cl)F)O.Cl
• Molecular Formula: C15H16Cl2FNO
• Molecular Weight: 316.2 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)amino]-1-phenylethanol hydrochloride is a chemical compound that belongs to the family of beta-adrenergic agonists. It is commonly known as Fenoterol hydrochloride and is used in the treatment of respiratory disorders, including asthma and chronic obstructive pulmonary disease (COPD). Fenoterol hydrochloride is a selective beta-2 adrenergic receptor agonist, which means it specifically targets the beta-2 adrenergic receptors in the lungs, leading to bronchodilation.

Mechanism of Action

Fenoterol hydrochloride exerts its pharmacological effects by selectively binding to the beta-2 adrenergic receptors in the lungs. This leads to the activation of the enzyme adenylate cyclase, which converts ATP into cyclic AMP. Cyclic AMP then activates protein kinase A, which phosphorylates several proteins involved in smooth muscle contraction, leading to relaxation of the airway smooth muscle and bronchodilation.
Biochemical and Physiological Effects:
Fenoterol hydrochloride has several biochemical and physiological effects on the body. It increases the levels of cyclic AMP, which leads to relaxation of the airway smooth muscle and bronchodilation. In addition, Fenoterol hydrochloride increases heart rate and cardiac output, leading to an increase in blood pressure. It also stimulates glycogenolysis, leading to an increase in blood glucose levels.

Advantages and Limitations for Lab Experiments

Fenoterol hydrochloride has several advantages and limitations for lab experiments. Its selective beta-2 adrenergic receptor agonist activity makes it a useful tool for studying the role of beta-2 adrenergic receptors in respiratory disorders. However, its effects on other physiological processes such as heart rate and blood pressure may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on Fenoterol hydrochloride. One area of interest is the development of new formulations that can improve the delivery of the drug to the lungs, thereby increasing its efficacy. Another area of interest is the investigation of the long-term effects of Fenoterol hydrochloride on lung function and cardiovascular health. Finally, there is a need for further research on the mechanism of action of Fenoterol hydrochloride and its potential use in the treatment of other respiratory disorders.

Synthesis Methods

Fenoterol hydrochloride can be synthesized through a multistep process that involves the reaction of 2-chloro-6-fluorobenzylamine with 1-phenylethanol in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with hydrochloric acid to form Fenoterol hydrochloride.

Scientific Research Applications

Fenoterol hydrochloride has been extensively studied for its therapeutic potential in the treatment of respiratory disorders. Several studies have shown that Fenoterol hydrochloride is effective in relieving bronchospasm and improving lung function in patients with asthma and 2-[(2-chloro-6-fluorobenzyl)amino]-1-phenylethanol hydrochloride. In addition, Fenoterol hydrochloride has been investigated for its potential use in the treatment of preterm labor.